4-Chloropyridine-2,3-diol

• Molecular Formula: C5H4ClNO2
• Molecular Weight: 145.54 g/mol
• IUPAC Name: 4-chloro-3-hydroxy-1H-pyridin-2-one
• InChI: InChI=1S/C5H4ClNO2/c6-3-1-2-7-5(9)4(3)8/h1-2,8H,(H,7,9)
• InChI Key: UCJLJSZCMMWOGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1Cl)O

Description

4-Chloropyridine-2,3-diol is a chlorinated pyridine derivative characterized by hydroxyl groups at positions 2 and 3 and a chlorine atom at position 4. Its molecular formula is C₅H₄ClNO₂, with a molecular weight of 161.55 g/mol. The presence of two hydroxyl groups confers significant acidity and hydrophilicity, distinguishing it from methoxy-substituted analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloropyridine-2,3-diol typically involves the chlorination of pyridine derivatives. One common method is the chlorination of 2,3-dihydroxypyridine using chlorinating agents such as thionyl chloride or phosphorus oxychloride under controlled conditions. The reaction is usually carried out in an inert solvent like dichloromethane or chloroform at low temperatures to prevent over-chlorination and ensure selective substitution at the 4-position.

Industrial Production Methods: Industrial production of 4-Chloropyridine-2,3-diol may involve continuous flow processes to enhance yield and purity. The use of catalysts and optimized reaction conditions can further improve the efficiency of the synthesis. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: 4-Chloropyridine-2,3-diol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The compound can be reduced to remove the chlorine atom or convert the hydroxyl groups to hydrogen atoms.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, to form various derivatives.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles like sodium azide or thiourea in the presence of a base like sodium hydroxide.

Major Products Formed:

Oxidation: Formation of 4-chloropyridine-2,3-dione or 4-chloropyridine-2,3-dicarboxylic acid.

Reduction: Formation of 4-chloropyridine or 2,3-dihydroxypyridine.

Substitution: Formation of 4-aminopyridine-2,3-diol or 4-thiopyridine-2,3-diol derivatives.

Scientific Research Applications

4-Chloropyridine-2,3-diol has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential as an enzyme inhibitor or modulator of biological pathways.

Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer properties.

Industry: Utilized in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Chloropyridine-2,3-diol involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor of enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. Additionally, it may modulate signaling pathways by interacting with receptors or other proteins involved in cellular processes.

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Substituent Position and Functional Group Variations

• 4-Chloropyridine-2,3-diol vs. 5-Chloro-2,3-dimethoxypyridin-4-ol ():
  The latter features a chlorine atom at position 5, methoxy groups at positions 2 and 3, and a hydroxyl group at position 4. Methoxy groups reduce acidity compared to hydroxyls, resulting in lower solubility in polar solvents and higher lipophilicity.
• 4-Chloropyridine-2,3-diol vs. 4-Methoxypyridine-2,6-dicarboxylic Acid Dichloride ():
  The dichloride derivative contains a methoxy group at position 4 and reactive acyl chloride groups at positions 2 and 6. Its electron-withdrawing chlorine atoms enhance electrophilic reactivity, making it suitable for acylation reactions, unlike the hydroxyl-dominated 4-Chloropyridine-2,3-diol.

Electronic and Steric Effects

• Chlorine’s electron-withdrawing nature in 4-Chloropyridine-2,3-diol deactivates the pyridine ring toward electrophilic substitution, while hydroxyl groups activate specific positions for nucleophilic attack.
• Methoxy groups in analogs (e.g., 5-Chloro-2,3-dimethoxypyridin-4-ol) provide steric bulk and electron-donating effects, altering reaction pathways compared to hydroxylated derivatives.

Data Tables: Comparative Analysis of Pyridine Derivatives

Compound Name	Substituent Positions	Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Properties
4-Chloropyridine-2,3-diol	4-Cl, 2-OH, 3-OH	Hydroxyl, Chloro	C₅H₄ClNO₂	161.55	High acidity, hydrophilic
5-Chloro-2,3-dimethoxypyridin-4-ol	5-Cl, 2-OCH₃, 3-OCH₃, 4-OH	Methoxy, Chloro, Hydroxyl	C₈H₁₀ClNO₃	215.62	Moderate acidity, lipophilic
4-Methoxypyridine-2,6-dicarboxylic Acid Dichloride	4-OCH₃, 2-COCl, 6-COCl	Methoxy, Acyl chloride	C₉H₅Cl₂NO₄	266.05	High reactivity, acylation agent

Research Findings and Implications

• Acidity-Driven Applications: 4-Chloropyridine-2,3-diol’s acidity makes it a candidate for catalysis or metal chelation, whereas methoxy analogs are more suited for lipid-soluble applications.
• Synthetic Versatility: Chlorinated pyridines like 4-Chloropyridine-2,3-diol serve as intermediates in pharmaceuticals and agrochemicals. demonstrates their utility in constructing complex heterocycles.
• Reactivity Contrasts: Methoxy-substituted dichlorides () exhibit predictable reactivity in acylations, while chloro-hydroxyl derivatives require careful control to avoid side reactions.